2-{[5-(3-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylpropanamide

• IUPAC Name: 2-[[5-(3-fluorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C15H14FN5OS2/c1-9(13(22)18-14-17-6-7-23-14)24-15-20-19-12(21(15)2)10-4-3-5-11(16)8-10/h3-9H,1-2H3,(H,17,18,22)
• InChI Key: VCWAOWDIWCMZDS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NC=CS1)SC2=NN=C(N2C)C3=CC(=CC=C3)F
• Molecular Formula: C15H14FN5OS2
• Molecular Weight: 363.4 g/mol

Description

The compound is a complex molecule likely to be of interest in the fields of organic and medicinal chemistry due to the presence of 1,2,4-triazole and thiazole rings. These heterocyclic moieties are commonly found in molecules with significant biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Synthesis Analysis

Research into related compounds, such as various triazole and thiazole derivatives, indicates that their synthesis often involves multi-step reactions, including cyclization, substitution, and condensation processes. An example includes the microwave-assisted synthesis of novel 1,3,4-thiadiazoles and 1,2,4-triazoles derived from substituted thiazole carbohydrazides, demonstrating the complexity and innovation in synthesizing these heterocyclic compounds (Dengale et al., 2019).

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using techniques such as X-ray crystallography. These studies reveal that such molecules often exhibit planar structures interrupted by substituents that can induce non-planarity, affecting their physicochemical properties and biological activity. For instance, the structural characterization of isostructural thiazoles highlighted the planarity and molecular conformations influenced by substituents (Kariuki et al., 2021).

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and structural characterization of related compounds provide foundational knowledge for understanding their potential applications. For instance, compounds like "4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole" have been synthesized and structurally characterized through crystallization from dimethylformamide solvent, suitable for single crystal diffraction. These materials are isostructural with triclinic symmetry, comprising two independent molecules in the asymmetric unit, highlighting the detailed structural analysis of such compounds (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Potential Biological Activities

Anticancer Activity

Several studies have focused on the potential anticancer activities of compounds with similar structures. Novel 2-(4-aminophenyl)benzothiazoles have demonstrated selective and potent antitumor properties in vitro and in vivo, indicating their significance in cancer treatment research. The modification of these molecules, such as isosteric replacement and amino acid conjugation, aims to overcome limitations related to drug lipophilicity, indicating a strategic approach to enhancing their therapeutic potential (Bradshaw et al., 2002).

Antimicrobial Activity

Compounds synthesized from similar chemical structures have shown significant in vitro antibacterial and antifungal activities. For example, the synthesis of derivatives through microwave-assisted methods and their subsequent testing against various microbial strains showcase the antimicrobial potential of these compounds. This highlights the importance of exploring such molecules for developing new antimicrobial agents (Dengale et al., 2019).